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Compound of Interest

Compound Name: DL-Tyrosine-13C9,15N

Cat. No.: B1435250 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
DL-Tyrosine-13C9,15N is a stable isotope-labeled aromatic amino acid. It serves as an

internal standard for the quantification of tyrosine in various biological samples using mass

spectrometry (MS) based techniques such as Gas Chromatography-Mass Spectrometry (GC-

MS) and Liquid Chromatography-Mass Spectrometry (LC-MS).[1][2] Stable isotope labeling

involves the substitution of atoms with their heavier, non-radioactive isotopes (e.g., 13C for 12C

and 15N for 14N).[3] This substitution results in a compound that is chemically identical to its

unlabeled counterpart but has a different mass, allowing for its precise differentiation and

quantification in complex mixtures.[3] DL-Tyrosine is a precursor for the synthesis of crucial

neurotransmitters like dopamine, norepinephrine, and epinephrine.[2][4][5][6][7]

These application notes provide a detailed protocol for the preparation of a stock solution of

DL-Tyrosine-13C9,15N, ensuring its accurate and reliable use in research and drug

development applications.

Physicochemical Properties and Solubility Data
A comprehensive understanding of the physicochemical properties of DL-Tyrosine-13C9,15N
is crucial for the accurate preparation of stock solutions. The following table summarizes key

quantitative data for this compound.
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Property Value Source

Molecular Formula ¹³C₉H₁₁¹⁵NO₃ [1][2][5]

Molecular Weight 191.12 g/mol [2][4][5][6][8]

Purity ≥98% [1][5][8]

Isotopic Enrichment
≥98 atom % ¹³C, ≥98 atom %

¹⁵N
[8]

Appearance White to off-white solid [2][5][6]

The solubility of DL-Tyrosine-13C9,15N in various solvents is a critical factor in the preparation

of stock solutions. The following table provides solubility data from various sources. It is

important to note that for some solvents, achieving the indicated concentration may require

heating and sonication.[2][4][6]
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Solvent Solubility
Molar
Concentration
(mM)

Notes

0.1 M NaOH 10 mg/mL 52.32 mM

Ultrasonic and

warming to 60°C,

adjust pH to 10.[2][4]

[6]

0.1 M HCl 5 mg/mL 26.16 mM

Ultrasonic and

warming to 60°C,

adjust pH to 2.[2][4][6]

Water 1 mg/mL 5.23 mM

Ultrasonic and

warming to 60°C may

be required.[2][4][6]

DMSO 1 mg/mL 5.23 mM

Use of newly opened,

anhydrous DMSO is

recommended as

hygroscopic DMSO

can impact solubility.

[2][4][6]

Methanol Slightly soluble - [1]

PBS (pH 7.2) Slightly soluble - [1]

Experimental Workflow for Stock Solution
Preparation
The following diagram illustrates the general workflow for preparing a stock solution of DL-
Tyrosine-13C9,15N.
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Workflow for DL-Tyrosine-13C9,15N Stock Solution Preparation

Preparation

Sterilization & Storage
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Add solvent to the solid

Facilitate dissolution
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Visually inspect
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For non-aqueous solutions

Store at appropriate temperature

Click to download full resolution via product page

Caption: Workflow for preparing a stock solution of DL-Tyrosine-13C9,15N.
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Detailed Experimental Protocol
This protocol provides a step-by-step guide for preparing a 1 mg/mL stock solution of DL-
Tyrosine-13C9,15N in 0.1 M NaOH. This solvent is often effective for achieving a higher

concentration.

Materials:

DL-Tyrosine-13C9,15N (solid)

Sodium hydroxide (NaOH) pellets or a concentrated stock solution

High-purity water (e.g., Milli-Q or equivalent)

Calibrated analytical balance

Volumetric flasks and appropriate glassware

Magnetic stirrer and stir bar or vortex mixer

Water bath or heating block

Sonicator

pH meter

Sterile syringe filters (0.22 µm) (optional, for sterile applications)

Cryovials for aliquoting and storage

Procedure:

Prepare the Solvent (0.1 M NaOH):

To prepare 100 mL of 0.1 M NaOH, carefully weigh 0.4 g of NaOH pellets and dissolve

them in approximately 90 mL of high-purity water in a beaker.

Stir the solution until the NaOH is completely dissolved.
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Transfer the solution to a 100 mL volumetric flask and add water to the mark.

Allow the solution to cool to room temperature.

Weighing the DL-Tyrosine-13C9,15N:

Accurately weigh the desired amount of DL-Tyrosine-13C9,15N solid using a calibrated

analytical balance. For example, to prepare 10 mL of a 1 mg/mL solution, weigh 10 mg of

the compound.

Dissolving the Compound:

Transfer the weighed DL-Tyrosine-13C9,15N to a suitable volumetric flask (e.g., a 10 mL

flask for a 10 mL final volume).

Add a portion of the 0.1 M NaOH solution to the flask (e.g., 7-8 mL).

To aid dissolution, you can:

Vortex or stir the solution vigorously.

Sonicate the solution in a water bath sonicator for 5-10 minutes.

Gently warm the solution in a water bath set to no higher than 60°C.[2][4][6] Avoid

excessive heating to prevent potential degradation.

Continue this process until the solid is completely dissolved. Visually inspect the solution

against a light source to ensure no particulate matter remains.

Final Volume Adjustment:

Once the compound is fully dissolved, allow the solution to cool to room temperature.

Carefully add 0.1 M NaOH to the volumetric flask to reach the final desired volume (e.g.,

10 mL).

Invert the flask several times to ensure the solution is homogeneous.

Sterilization (Optional):
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For applications requiring a sterile stock solution (e.g., cell culture), filter the solution

through a 0.22 µm sterile syringe filter into a sterile container.[9]

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes in cryovials.[2][4]

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at the recommended temperature.

Storage and Stability
Proper storage is essential to maintain the integrity and stability of the DL-Tyrosine-13C9,15N
stock solution.

Storage Condition Duration Notes

-80°C Up to 6 months
Recommended for long-term

storage.[2][4][5]

-20°C Up to 1 month
Suitable for short-term storage.

[1][2][4][5]

Important Considerations:

Always use high-purity solvents and reagents to avoid introducing contaminants.

When using DMSO, it is advisable to use a fresh, unopened bottle as it is hygroscopic and

absorbed water can affect solubility.[2][4][6]

The stability of the compound in solution may vary depending on the solvent and storage

conditions. It is recommended to prepare fresh solutions as needed and to minimize the

storage time of working solutions.
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The solid form of DL-Tyrosine-13C9,15N is stable for at least 4 years when stored at -20°C.

[1]

By following these detailed protocols and application notes, researchers, scientists, and drug

development professionals can confidently prepare accurate and stable stock solutions of DL-
Tyrosine-13C9,15N for their quantitative and metabolic studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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